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Introduction
Glucokinase (GK), a key enzyme in glucose metabolism, acts as a glucose sensor in

pancreatic β-cells and hepatocytes, regulating insulin secretion and hepatic glucose uptake. Its

central role in glucose homeostasis makes it an attractive therapeutic target for type 2

diabetes. Glucokinase activators (GKAs) are small molecules that allosterically activate GK,

leading to increased glucose phosphorylation and subsequent physiological effects, such as

enhanced insulin secretion and reduced blood glucose levels. High-throughput screening

(HTS) is a critical tool for the discovery of novel and potent GKAs.

GKA-50 is a potent, well-characterized glucokinase activator that serves as an excellent

reference compound in HTS campaigns. With a reported EC50 of approximately 33 nM for

glucokinase activation, GKA-50 provides a robust positive control for assay development,

validation, and screening.[1][2] This document provides detailed protocols and application

notes for the use of GKA-50 in both biochemical and cell-based HTS assays for the discovery

of novel glucokinase activators.

GKA-50: A Potent Glucokinase Activator
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GKA-50 is a small molecule that binds to an allosteric site on the glucokinase enzyme,

inducing a conformational change that increases the enzyme's affinity for glucose and

enhances its catalytic activity.[3] This mechanism of action leads to a potentiation of glucose-

stimulated insulin secretion from pancreatic β-cells and an increase in glucose uptake and

glycogen synthesis in the liver.

Chemical and Physical Properties of GKA-50
Property Value Reference

Molecular Weight 464.51 g/mol [1]

Formula C26H28N2O6

CAS Number 851884-87-2

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Biological Activity of GKA-50
Parameter Value

Cell/Enzyme
System

Reference

EC50 (Glucokinase

Activation)
33 nM

Recombinant Human

Glucokinase
[1][2]

EC50 (Insulin

Secretion)
65 nM INS-1 Cells [2]

EC50 (Cell

Proliferation)
1-2 µM INS-1 Cells [2]

Glucokinase Signaling Pathway
The activation of glucokinase by compounds like GKA-50 initiates a cascade of events within

the pancreatic β-cell, ultimately leading to insulin secretion. The following diagram illustrates

this key signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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